2,3-Dihydro-1-benzofuran-5-carbonyl chloride
Cat. No. B1305844
M. Wt: 182.6 g/mol
InChI Key: YQCKMNRXXRJGIZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03944551
Procedure details
To a solution of 9 g of 1-(2-thiazolyl) piperazine and 5 g of anhydrous triethylamine in 200 ml of anhydrous tetrahydroduran, there were added dropwise, a solution of 9.1 g of 5-coumaranyl carboxylic acid chloride in 20 ml of tetrahydrofuran. After the completion of the addition, the reaction mixture was heated at 60° C for two hours, then, the so-formed precipitate was suction-filtered off. The filtrate was evaporated under reduced pressure and the crystalline residue was washed with water then recrystallized in 70 ml of ethanol. There were obtained 12 g of 1-(5-coumaranyl carbonyl)-4-(2-thiazolyl) piperazine, melting (K) at 150°-151° C.
Identifiers
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REACTION_CXSMILES
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[S:1]1[CH:5]=[CH:4][N:3]=[C:2]1[N:6]1[CH2:11][CH2:10][NH:9][CH2:8][CH2:7]1.C(N(CC)CC)C.[O:19]1[C:27]2[C:22](=[CH:23][C:24]([C:28](Cl)=[O:29])=[CH:25][CH:26]=2)[CH2:21][CH2:20]1>O1CCCC1>[O:19]1[C:27]2[C:22](=[CH:23][C:24]([C:28]([N:9]3[CH2:8][CH2:7][N:6]([C:2]4[S:1][CH:5]=[CH:4][N:3]=4)[CH2:11][CH2:10]3)=[O:29])=[CH:25][CH:26]=2)[CH2:21][CH2:20]1
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Inputs
Step One
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Name
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|
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Quantity
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9 g
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Type
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reactant
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Smiles
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S1C(=NC=C1)N1CCNCC1
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Step Two
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Name
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Quantity
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9.1 g
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Type
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reactant
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Smiles
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O1CCC2=CC(=CC=C12)C(=O)Cl
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Step Three
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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Details
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After the completion of the addition
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FILTRATION
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Type
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FILTRATION
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Details
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the so-formed precipitate was suction-filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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The filtrate was evaporated under reduced pressure
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WASH
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Type
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WASH
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Details
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the crystalline residue was washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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then recrystallized in 70 ml of ethanol
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1CCC2=CC(=CC=C12)C(=O)N1CCN(CC1)C=1SC=CN1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 12 g | |
| YIELD: CALCULATEDPERCENTYIELD | 76.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
